Cas no 383131-47-3 (6-(butan-2-yl)-1,3-benzothiazol-2-amine)

6-(Butan-2-yl)-1,3-benzothiazol-2-amine is a benzothiazole derivative characterized by the presence of a butan-2-yl substituent at the 6-position and an amine group at the 2-position of the benzothiazole core. This compound is of interest in organic synthesis and pharmaceutical research due to its potential as a building block for heterocyclic compounds. The benzothiazole scaffold is known for its diverse biological activities, and the butan-2-yl side chain may influence solubility and reactivity. The amine functionality offers versatility for further derivatization, making it useful in the development of agrochemicals, dyes, or bioactive molecules. Its structural features suggest potential utility in medicinal chemistry applications.

6-(butan-2-yl)-1,3-benzothiazol-2-amine structure

383131-47-3 structure

Product Name:6-(butan-2-yl)-1,3-benzothiazol-2-amine

CAS No:383131-47-3

MF:C₁₁H₁₄N₂S

MW:206.307260990143

CID:298508

PubChem ID:4435868

Update Time:2025-10-14

6-(butan-2-yl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

- 6-(1-Methylpropyl)-2-benzothiazolamine
- 2-Benzothiazolamine,6-(1-methylpropyl)-(9CI)
- 6-sec-Butyl-1,3-benzothiazol-2-amine
- 6-sec-Butyl-benzothiazol-2-ylamine
- AKOS022060667
- 6-butan-2-yl-1,3-benzothiazol-2-amine
- 6-(SEC-BUTYL)-1,3-BENZOTHIAZOL-2-AMINE
- AKOS000298497
- 383131-47-3
- 6-(butan-2-yl)-1,3-benzothiazol-2-amine
- Inchi： 1S/C11H14N2S/c1-3-7(2)8-4-5-9-10(6-8)14-11(12)13-9/h4-7H,3H2,1-2H3,(H2,12,13)
- InChI Key： VOEOFBUCJFSRDG-UHFFFAOYSA-N
- SMILES： S1C(N)=NC2=CC=C(C=C12)C(C)CC

Computed Properties

Exact Mass: 206.08792
Monoisotopic Mass: 206.088
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 14
Rotatable Bond Count: 2
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.2A^2
XLogP3: 3.7

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 340.2±35.0 °C at 760 mmHg
Flash Point: 159.6±25.9 °C
PSA: 38.91
Vapor Pressure: 0.0±0.7 mmHg at 25°C

6-(butan-2-yl)-1,3-benzothiazol-2-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-(butan-2-yl)-1,3-benzothiazol-2-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B872253-10mg	6-(butan-2-yl)-1,3-benzothiazol-2-amine	383131-47-3		10mg	$ 50.00	2022-06-06
TRC	B872253-50mg	6-(butan-2-yl)-1,3-benzothiazol-2-amine	383131-47-3		50mg	$ 115.00	2022-06-06
TRC	B872253-100mg	6-(butan-2-yl)-1,3-benzothiazol-2-amine	383131-47-3		100mg	$ 185.00	2022-06-06
Chemenu	CM519343-1g	6-(1-Methylpropyl)-2-benzothiazolamine	383131-47-3	95%	1g	$***	2023-05-30
Chemenu	CM519343-5g	6-(1-Methylpropyl)-2-benzothiazolamine	383131-47-3	95%	5g	$***	2023-05-30